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Compound of Interest

Compound Name: Ferroptosis-IN-3

Cat. No.: B15138918

For researchers, scientists, and drug development professionals utilizing Ferroptosis-IN-3,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step information for the safe handling and
disposal of this novel ferroptosis inhibitor.

Ferroptosis-IN-3, also identified as Compound 25, is a recently developed 4-hydroxyl pyrazole
derivative that has shown potent activity as a ferroptosis inhibitor.[1] To facilitate its safe
management, it is crucial to understand its chemical identity and associated handling
requirements.

Chemical and Safety Data Overview

A comprehensive understanding of a compound's properties is the foundation of safe
laboratory practices. The following table summarizes the key identification and safety
information for Ferroptosis-IN-3.
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Identifier Value Reference

5-(4-chlorophenyl)-4-(2,4-

Chemical Name dihydroxyphenyl)-1H-pyrazol- [1]
3-ol

CAS Number 3017222-33-9 [1]

Molecular Formula C15H11CIN202 [1]

Research compound with
Primary Hazard limited safety data available. General Precaution

Assume it is hazardous.

Personal Protective Equipment  Safety glasses, chemical- General Laboratory Safety

(PPE) resistant gloves, lab coat. Guidelines

Proper Disposal Procedures for Ferroptosis-IN-3

The disposal of Ferroptosis-IN-3, as with any laboratory chemical, must be conducted in a
manner that ensures the safety of personnel and minimizes environmental impact. The
following step-by-step protocol should be followed:

Step 1: Waste Segregation and Collection
e Solid Waste:

o Collect any solid Ferroptosis-IN-3 waste, including unused compound and contaminated
materials (e.g., weigh boats, contaminated paper towels), in a designated, clearly labeled
hazardous waste container.

o The container should be made of a compatible material (e.g., polyethylene) and have a
secure lid.

o The label should include the words "Hazardous Waste," the full chemical name "5-(4-
chlorophenyl)-4-(2,4-dihydroxyphenyl)-1H-pyrazol-3-ol," the CAS number "3017222-33-9,"
and the approximate amount of waste.

e Liquid Waste:
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o Solutions containing Ferroptosis-IN-3 should be collected in a separate, labeled
hazardous waste container for liquid chemical waste.

o Do not mix with other incompatible waste streams.
o The container should be securely sealed to prevent leaks or spills.

o The label should include the same information as for solid waste, along with the solvent(s)
used.

Step 2: Storage of Hazardous Waste

o Store the designated hazardous waste containers in a well-ventilated, secure area, away
from general laboratory traffic.

o Ensure the storage area is segregated from incompatible chemicals.
e Maintain a log of the waste generated.
Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the
Ferroptosis-IN-3 waste.

e Provide the EHS or contractor with a detailed inventory of the waste, including the chemical
name, CAS number, and quantity.

» Follow all institutional and local regulations for the packaging and handover of hazardous
waste.

Important Considerations:
e Do not dispose of Ferroptosis-IN-3 down the drain or in the regular trash.

» Do not attempt to neutralize or treat the chemical waste unless you are a trained
professional with a specific, approved protocol.
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 In case of a spill, immediately alert your supervisor and follow your laboratory's established
spill response procedure. This typically involves containing the spill with an absorbent
material, wearing appropriate PPE, and decontaminating the area.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance overview of the proper disposal process, the following workflow
diagram has been generated.

Ferroptosis-IN-3 Disposal Workflow

Waste Collection

Solid Waste Liquid Waste

(Unused compound, contaminated items) (Solutions containing Ferroptosis-IN-3)

I 1
] 1

l Containerization L

Labelled Hazardous Solid Waste Container| |Labelled Hazardous Liquid Waste Container

Nierim StoraAge/

Secure, Ventilated Storage Area

Final I:;isposal

Contact EHS or Licensed Contractor

Proper Disposal via Approved Facility

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15138918?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the proper disposal of Ferroptosis-IN-3.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
Ferroptosis-IN-3, fostering a secure laboratory environment and protecting our ecosystem.
Always consult your institution's specific safety and disposal guidelines for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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